Cas no 126230-73-7 (2-tert-butylpyrimidine-5-carboxylic acid)

2-tert-butylpyrimidine-5-carboxylic acid Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(1,1-dimethylethyl)-
• 2-TERT-BUTYL-5-PYRIMIDINECARBOXYLIC ACID
• 2-tert-butylpyrimidine-5-carboxylic acid
• 126230-73-7
• A934409
• 2-(tert-butyl)pyrimidine-5-carboxylic acid
• EN300-108921
• AC-907/34132011
• DTXSID10356484
• AB07417
• SCHEMBL1434818
• DB-089998
• CS-0012590
• 2-(1,1-dimethylethyl)-5-pyrimidinecarboxylic acid
• MFCD00835120
• HMS1701G13
• AS-39003
• AKOS000284199
• 2-(tert-butyl)pyrimidine-5-carboxylicacid
• AM806862
• 2-tert-butyl-5-pyrimidinecarboxylic acid
• +Expand

• MDL： MFCD00835120
• InChIKey： YWTKTHQJHQUTGW-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N2O2/c1-9(2,3)8-10-4-6(5-11-8)7(12)13/h4-5H,1-3H3,(H,12,13)
• SMILES： CC(C)(C)C1=NC=C(C=N1)C(=O)O

Computed Properties

• Exact Mass: 180.08996
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.089877630g/mol
• Heavy Atom Count: 13
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08
• Boiling Point: 304.2±15.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 137.8±20.4 °C
• Density: 1.2±0.1 g/cm3